Cas no 1261997-22-1 ([1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)-)

• Product Name: [1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)-
• CAS No: 1261997-22-1
• MF: C₁₇H₁₆N₂O₆S
• MW: 376.383743286133
• MDL: MFCD18323166
• CID: 2768361
• Update Time: 2025-06-21

[1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)-

• MDL： MFCD18323166
• Inchi： 1S/C17H16N2O6S/c20-17(21)15-8-5-13(19(22)23)11-16(15)12-3-6-14(7-4-12)26(24,25)18-9-1-2-10-18/h3-8,11H,1-2,9-10H2,(H,20,21)
• InChI Key： BKNOOZDXSHAIPV-UHFFFAOYSA-N
• SMILES： C1(C2=CC=C(S(N3CCCC3)(=O)=O)C=C2)=CC([N+]([O-])=O)=CC=C1C(O)=O

Additional information on [1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)-

[1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)- (CAS No. 1261997-22-1): A Comprehensive Overview

[1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)- (CAS No. 1261997-22-1) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in the development of novel therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent advancements in the study of this compound.

Chemical Structure and Properties

The molecular structure of [1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)- is composed of a biphenyl core with a carboxylic acid group at the 2-position of one phenyl ring. The 5-position of the same phenyl ring is substituted with a nitro group, while the 4'-position of the other phenyl ring is functionalized with a pyrrolidinylsulfonyl moiety. This intricate arrangement imparts specific chemical and physical properties to the molecule.

The compound exhibits high stability under various conditions and has a molecular weight of approximately 398.38 g/mol. Its solubility in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) makes it suitable for use in various chemical reactions and biological assays. Additionally, the presence of polar functional groups enhances its interaction with biological macromolecules, making it an attractive candidate for drug design.

Synthesis Methods

The synthesis of [1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)- involves a multi-step process that requires precise control over reaction conditions to achieve high yields and purity. One common approach begins with the preparation of the biphenyl core through a Suzuki coupling reaction between 4-bromobenzoic acid and phenylboronic acid. The resulting biphenyl carboxylic acid is then subjected to nitration at the 5-position using concentrated nitric acid.

Subsequently, the pyrrolidinylsulfonyl group is introduced via a sulfonylation reaction using pyrrolidine and sulfur trioxide in an appropriate solvent. The final step involves purification by column chromatography or recrystallization to obtain the desired product with high purity. Recent advancements in green chemistry have led to the development of more environmentally friendly synthetic routes that minimize waste and reduce energy consumption.

Biological Activities

[1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)- has been extensively studied for its potential therapeutic applications due to its unique structural features and biological activities. One of the key areas of interest is its anti-inflammatory properties. Research has shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in vitro.

In addition to its anti-inflammatory effects, studies have also explored its potential as an anticancer agent. Preclinical data indicate that [1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)- can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as p53 and Bcl-2. These findings suggest that this compound may have therapeutic potential in treating certain types of cancer.

Recent Research Developments

The field of medicinal chemistry is continuously evolving, and recent studies have shed new light on the potential applications of [1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)-. A notable study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent antiviral activity against several RNA viruses, including influenza A virus and Zika virus. The mechanism underlying this activity involves inhibition of viral replication through interference with host cell signaling pathways.

Another area of active research is the use of this compound as a lead molecule for developing new drugs targeting neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. Preliminary studies have shown that it can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inflammation in neuronal cells.

Conclusion

In conclusion, [1,1'-Biphenyl]-2-carboxylic acid, 5-nitro-4'-(1-pyrrolidinylsulfonyl)- (CAS No. 1261997-22-1) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure provides a foundation for further exploration in medicinal chemistry and pharmaceutical research. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound remains an exciting area of focus for scientists and researchers worldwide.